5β/6β-Hydroxy Lurasidone
5β/6β-Hydroxy Lurasidone
Brand Name:
Vulcanchem
CAS No.:
186204-31-9
VCID:
VC0149549
InChI:
InChI=1S/C28H36N4O3S/c33-22-14-19-13-21(22)25-24(19)27(34)32(28(25)35)16-18-6-2-1-5-17(18)15-30-9-11-31(12-10-30)26-20-7-3-4-8-23(20)36-29-26/h3-4,7-8,17-19,21-22,24-25,33H,1-2,5-6,9-16H2/t17-,18-,19-,21+,22+,24-,25+/m0/s1
SMILES:
C1CCC(C(C1)CN2CCN(CC2)C3=NSC4=CC=CC=C43)CN5C(=O)C6C7CC(C6C5=O)C(C7)O
Molecular Formula:
C28H36N4O3S
Molecular Weight:
508.68
5β/6β-Hydroxy Lurasidone
CAS No.: 186204-31-9
Reference Standards
VCID: VC0149549
Molecular Formula: C28H36N4O3S
Molecular Weight: 508.68
| CAS No. | 186204-31-9 |
|---|---|
| Product Name | 5β/6β-Hydroxy Lurasidone |
| Molecular Formula | C28H36N4O3S |
| Molecular Weight | 508.68 |
| IUPAC Name | (1S,2S,6R,7S,8R)-4-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl]cyclohexyl]methyl]-8-hydroxy-4-azatricyclo[5.2.1.02,6]decane-3,5-dione |
| Standard InChI | InChI=1S/C28H36N4O3S/c33-22-14-19-13-21(22)25-24(19)27(34)32(28(25)35)16-18-6-2-1-5-17(18)15-30-9-11-31(12-10-30)26-20-7-3-4-8-23(20)36-29-26/h3-4,7-8,17-19,21-22,24-25,33H,1-2,5-6,9-16H2/t17-,18-,19-,21+,22+,24-,25+/m0/s1 |
| SMILES | C1CCC(C(C1)CN2CCN(CC2)C3=NSC4=CC=CC=C43)CN5C(=O)C6C7CC(C6C5=O)C(C7)O |
| Appearance | Purity:98%Off-White solid |
| Synonyms | (3aR,4S,5R,7S,7aS)-rel-2-[[(1R,2R)-2-[[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]methyl]cyclohexyl]methyl]hexahydro-5-ydroxy-4,7-methano-1H-isoindole-1,3(2H)-dione; Lurasidone Inactive Metabolite 14283; |
| PubChem Compound | 92044453 |
| Last Modified | Nov 17 2021 |
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